Cas no 2309447-29-6 (2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid
• CAS No: 2309447-29-6
• MF: C₁₈H₁₇BrN₂O₅
• MW: 421.241984128952
• CID: 6241931
• PubChem ID: 165738969
• Update Time: 2025-10-29

2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid
• EN300-7428434
• 2309447-29-6
• 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid

• Inchi： 1S/C18H17BrN2O5/c19-15-7-6-14(8-20-15)18(26-10-16(22)23)11-21(12-18)17(24)25-9-13-4-2-1-3-5-13/h1-8H,9-12H2,(H,22,23)
• InChI Key： HDKKRAZYEVGJBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CN(C(=O)OCC2C=CC=CC=2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 420.03208g/mol
• Monoisotopic Mass: 420.03208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89Ų

Additional information on 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid

2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic Acid: A Comprehensive Overview

The compound 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid, identified by the CAS number 2309447-29-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidin derivatives, which are four-membered ring structures known for their stability and versatility in synthetic chemistry. The presence of a benzyloxy group and a bromopyridine moiety further enhances its functional diversity, making it a valuable substrate for research and development.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the design of bioactive molecules. The benzyloxy carbonyl group in this compound plays a crucial role in modulating the reactivity and solubility of the molecule, while the 6-bromopyridine substituent introduces aromaticity and potential sites for further functionalization. These features make the compound an ideal candidate for exploring its pharmacokinetic properties and therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and deprotection steps. The use of advanced catalytic systems has significantly improved the yield and purity of the product, ensuring its suitability for high-throughput screening in pharmaceutical research. Moreover, the incorporation of bromine in the pyridine ring allows for selective radio labeling, which is essential for imaging studies in preclinical models.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, recent advancements in asymmetric synthesis and continuous flow chemistry have provided innovative solutions to these issues. By leveraging these technologies, researchers can now produce this compound on a larger scale while maintaining its high quality and consistency.

From an application standpoint, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate ion channels has been explored in the context of neurological disorders such as epilepsy and chronic pain. Additionally, preliminary data suggest that it may exhibit anti-inflammatory properties, making it a potential candidate for treating conditions like arthritis and inflammatory bowel disease.

In conclusion, 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)azetidin-3-yl}oxy)acetic acid represents a cutting-edge molecule with immense potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of modern medicine.